Cas no 2228137-95-7 (3-2-(dimethylamino)phenyl-3,3-difluoropropanoic acid)

• Product Name: 3-2-(dimethylamino)phenyl-3,3-difluoropropanoic acid
• CAS No: 2228137-95-7
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 5951804
• PubChem ID: 165652776
• Update Time: 2025-08-03

3-2-(dimethylamino)phenyl-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)phenyl-3,3-difluoropropanoic acid
• EN300-1969489
• 3-[2-(dimethylamino)phenyl]-3,3-difluoropropanoic acid
• 2228137-95-7

• Inchi： 1S/C11H13F2NO2/c1-14(2)9-6-4-3-5-8(9)11(12,13)7-10(15)16/h3-6H,7H2,1-2H3,(H,15,16)
• InChI Key： ZTUXSNHZYUYMCA-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC=CC=1N(C)C)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-2-(dimethylamino)phenyl-3,3-difluoropropanoic acid

3-2-(Dimethylamino)phenyl-3,3-difluoropropanoic Acid: A Comprehensive Overview

3-2-(Dimethylamino)phenyl-3,3-difluoropropanoic acid, a compound with the CAS number 2228137-95-7, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a dimethylamino-substituted phenyl group with a difluorinated propanoic acid moiety. The dimethylamino group introduces significant electronic effects, while the difluorine substituents contribute to both steric and electronic modifications, making this compound versatile for various applications.

The synthesis of 3-2-(dimethylamino)phenyl-3,3-difluoropropanoic acid involves a series of carefully designed reactions, often employing fluorination techniques and nucleophilic substitutions. Recent advancements in fluorination methods have enabled the efficient preparation of this compound with high purity. Researchers have explored the use of electrophilic fluorination and nucleophilic aromatic substitution to achieve the desired fluorine substitutions on the propanoic acid backbone. These methods not only enhance the yield but also ensure the stability of the dimethylamino group during the reaction process.

In terms of pharmacological applications, 3-2-(dimethylamino)phenyl-3,3-difluoropropanoic acid has shown promising results in preclinical studies as a potential modulator of ion channels. The dimethylamino group acts as a strong electron donor, which can influence the electrostatic interactions within biological systems. Recent studies have demonstrated that this compound exhibits selective binding to voltage-gated sodium channels, making it a potential candidate for treating neuropathic pain. Additionally, its difluorine substituents contribute to enhanced lipophilicity, which improves its bioavailability and tissue penetration.

Beyond pharmacology, this compound has also found applications in materials science. The combination of the phenyl group and the difluorinated propanoic acid backbone makes it an ideal candidate for synthesizing advanced polymers and coatings. Researchers have utilized this compound as a building block for creating self-healing polymers with improved mechanical properties. The dimethylamino group provides sites for cross-linking reactions, while the difluorine substituents enhance thermal stability and resistance to environmental factors.

Recent advancements in computational chemistry have further elucidated the molecular properties of 3-2-(dimethylamino)phenyl-3,3-difluoropropanoic acid. Quantum mechanical calculations have revealed that the compound exhibits unique electronic transitions due to its conjugated system. These insights have paved the way for its application in optoelectronic materials, where its ability to absorb and emit light at specific wavelengths can be harnessed for next-generation displays and sensors.

In conclusion, 3-2-(dimethylamino)phenyl-3,3-difluoropropanoic acid (CAS 2228137-95-7) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure enables it to serve as a valuable tool in drug discovery, materials science, and optoelectronics. As research continues to uncover new properties and functionalities of this compound, its potential for innovation remains boundless.